2-[(3,3-Difluorocyclobutyl)methoxy]pyrazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(3,3-Difluorocyclobutyl)methoxy]pyrazine is a useful research compound. Its molecular formula is C9H10F2N2O and its molecular weight is 200.189. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmacological Properties and Therapeutic Applications
Pyrazine derivatives, including structures similar to "2-[(3,3-Difluorocyclobutyl)methoxy]pyrazine," have been recognized for their broad pharmacological effects. Studies reveal these compounds exhibit a range of activities such as antibacterial, antifungal, antimycobacterial, anti-inflammatory, analgesic, anticancer for various types, antidiabetic, treatment for arteriosclerosis, and antiviral properties. The exploration of these derivatives in pharmacology suggests their potential for developing more effective and clinically relevant compounds (Ferreira & Kaiser, 2012; Doležal & Zítko, 2015).
Synthesis and Chemical Strategies
Research into the synthesis of pyrazine derivatives, including the exploration of new reactants, modification of reaction conditions, and the adoption of emerging techniques, has been crucial for creating compounds with desired properties and activities. Emerging technologies like ultrasound have been employed to promote pyrazine formation, showcasing the versatility of synthesis approaches in enhancing compound yield and specificity (Yu et al., 2021).
Applications Beyond Pharmacology
Beyond pharmacological applications, pyrazine derivatives have found use in material science and as intermediates in organic synthesis. Their roles in forming metal complexes, designing catalysts, and in drug development highlight the chemical versatility and importance of these compounds in various scientific disciplines. The heterocyclic N-oxide derivatives, for instance, have shown promise in asymmetric catalysis and synthesis, pointing to the broad utility of pyrazine-based compounds in advancing chemical research and development (Li et al., 2019).
Mechanism of Action
Target of Action
It is known that this compound belongs to the class of organic compounds known as methoxypyrazines . Methoxypyrazines are pyrazines containing a methoxyl group attached to the pyrazine ring . These compounds are known to produce odors and are used as defensive chemicals by certain insects .
Mode of Action
It is known that methoxypyrazines, to which this compound belongs, interact with their targets to produce odors . More research is needed to understand the specific interactions of this compound with its targets.
Biochemical Pathways
Methoxypyrazines, the class of compounds to which it belongs, are known to produce odors and are used as defensive chemicals by certain insects . This suggests that they may interact with olfactory receptors and influence signal transduction pathways related to smell.
Result of Action
As a methoxypyrazine, it is known to produce odors . This suggests that it may influence olfactory perception at the molecular and cellular levels.
Action Environment
It is known that the properties of methoxypyrazines can be influenced by various factors, including temperature and ph .
Properties
IUPAC Name |
2-[(3,3-difluorocyclobutyl)methoxy]pyrazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10F2N2O/c10-9(11)3-7(4-9)6-14-8-5-12-1-2-13-8/h1-2,5,7H,3-4,6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPXRQTFAVYNPLK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1(F)F)COC2=NC=CN=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10F2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.